Cas no 1022404-20-1 (2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole)

2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole is a structurally complex imidazole derivative featuring a naphthalene core and substituted phenyl rings, including a trifluoromethoxy group. This compound exhibits notable stability and electronic properties due to its extended π-conjugation and electron-withdrawing substituents. Its rigid, polyaromatic framework makes it suitable for applications in organic electronics, such as OLEDs or charge-transport materials, where high thermal and oxidative stability are critical. The trifluoromethoxy group enhances solubility in organic solvents while maintaining low polarity, facilitating processing in thin-film deposition. Its well-defined structure allows for precise tuning of optoelectronic characteristics, making it a valuable intermediate in advanced material synthesis.
2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole structure
1022404-20-1 structure
Product Name:2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole
CAS No:1022404-20-1
MF:C32H21F3N2O
MW:506.517158269882
MDL:MFCD01567663
CID:4676930
Update Time:2025-06-11

2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole Chemical and Physical Properties

Names and Identifiers

    • TRIFLUORO(4-(2-NAPHTHYL-4,5-DIPHENYLIMIDAZOLYL)PHENOXY)METHANE
    • 2-naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole
    • 2-(naphthalen-1-yl)-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole
    • 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole
    • MDL: MFCD01567663
    • Inchi: 1S/C32H21F3N2O/c33-32(34,35)38-26-20-18-25(19-21-26)37-30(24-13-5-2-6-14-24)29(23-11-3-1-4-12-23)36-31(37)28-17-9-15-22-10-7-8-16-27(22)28/h1-21H
    • InChI Key: YDCJGBYCTVSHQR-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)N1C(C2=CC=CC3C=CC=CC2=3)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 5
  • Complexity: 742
  • Topological Polar Surface Area: 27

2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB163118-1 g
Trifluoro(4-(2-naphthyl-4,5-diphenylimidazolyl)phenoxy)methane; .
1022404-20-1
1g
€211.30 2023-05-08
abcr
AB163118-5 g
Trifluoro(4-(2-naphthyl-4,5-diphenylimidazolyl)phenoxy)methane; .
1022404-20-1
5g
€377.50 2023-05-08
abcr
AB163118-10 g
Trifluoro(4-(2-naphthyl-4,5-diphenylimidazolyl)phenoxy)methane; .
1022404-20-1
10g
€482.50 2023-05-08
abcr
AB163118-1g
Trifluoro(4-(2-naphthyl-4,5-diphenylimidazolyl)phenoxy)methane; .
1022404-20-1
1g
€211.30 2024-06-10
abcr
AB163118-5g
Trifluoro(4-(2-naphthyl-4,5-diphenylimidazolyl)phenoxy)methane; .
1022404-20-1
5g
€377.50 2024-06-10
abcr
AB163118-10g
Trifluoro(4-(2-naphthyl-4,5-diphenylimidazolyl)phenoxy)methane; .
1022404-20-1
10g
€482.50 2024-06-10

Additional information on 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole

2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole (CAS No. 1022404-20-1): A Comprehensive Overview

2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole (CAS No. 1022404-20-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of imidazole and features a naphthalene ring, phenyl groups, and a trifluoromethoxy substituent. The unique structural features of this molecule make it a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.

The naphthalene ring and phenyl groups in the structure of 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole contribute to its hydrophobic character, which is crucial for its ability to interact with biological membranes and proteins. The trifluoromethoxy group, on the other hand, introduces significant electronic effects that can modulate the compound's biological activity. These structural elements collectively enhance the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the potential of 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a valuable candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation. For example, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole have also been studied extensively. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole in human subjects. Preliminary results from Phase I trials have shown promising outcomes with minimal adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole (CAS No. 1022404-20-1) represents a promising lead molecule with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the discovery of novel therapeutic agents for various diseases.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen